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Compound of Interest

Bis(2-cyanoethyl)
Compound Name:

diisopropylphosphoramidite

Cat. No.: B043480

Technical Guide: Safe Handling of Bis(2-
cyanoethyl) diisopropylphosphoramidite

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, handling protocols, and technical data for
Bis(2-cyanoethyl) diisopropylphosphoramidite (CAS 102690-88-0), a key reagent in
oligonucleotide synthesis. Adherence to these guidelines is critical to ensure personnel safety
and maintain reagent integrity.

Chemical Identification and Properties

Proper identification and understanding of the chemical's physical properties are foundational
to its safe handling.
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Identifier

Value

Chemical Name

3-[2-cyanoethoxy-[di(propan-2-

yl)amino]phosphanyl]oxypropanenitrile

Bis(2-cyanoethoxy)

Synonyms (diisopropylamino)phosphine, Bis(2-cyanoethyl)
N,N-diisopropylphosphoramidite[1][2][3]
CAS Number 102690-88-0[1][2][3]

Molecular Formula

C12H22N302P[4]

Molecular Weight

271.30 g/mol [1][2][3]

Physical & Chemical Properties

Value

Form Liquid[1][2][3]
Density 1.039 g/mL at 25 °C[1][5]
Flash Point 73.9 °C (165.0 °F)[1][2]

Refractive Index

n20/D 1.465[1][5]

Storage Temperature

—20°C[1][2][3]

Hazard Identification and GHS Classification

This reagent is classified as acutely toxic and an irritant. Understanding these hazards is the

first step in risk mitigation. The signal word for this chemical is Danger.[1][2][3]

Hazard Class GHS Code Description

Acute Toxicity (Oral, Dermal, Toxic if swallowed, in contact
_ H301+H311+H331 _ . .

Inhalation) with skin or if inhaled.[1][4]

Skin Corrosion/Irritation H315 Causes skin irritation.[4]

Serious Eye Damage/Eye H319 Causes serious eye irritation.

Irritation

[4]
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Precautionary and First-Aid Measures

Strict adherence to prescribed precautionary statements and immediate access to first-aid
protocols are mandatory when working with this compound.

Precautionary Statements (P-Statements)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[4][6]
Wash hands and exposed skin
P264 _
thoroughly after handling.[4]
Do not eat, drink or smoke
P270 _ _
when using this product.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[4][6]
IF SWALLOWED: Immediately
Response P301+P310 call a POISON
CENTER/doctor.[1][4]
IF ON SKIN: Wash with plenty
P302+P352
of water.[4]
Call a POISON
P311
CENTER/doctor.[4]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[1][4]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][4]
Specific treatment (see
P321 supplemental first aid
instruction on this label).[4]
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P330 Rinse mouth.[4]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[4]
P405 Store locked up.[4]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

First-Aid Measures

Exposure Route

Protocol

Consult a physician immediately. Show the

General Advice

safety data sheet to the doctor in attendance.[6]

Move person into fresh air. If not breathing, give

If Inhaled

artificial respiration. Consult a physician.[6]

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Take

In Case of Skin Contact

victim immediately to hospital. Consult a

physician.[4][6]

Rinse thoroughly with plenty of water for at least

In Case of Eye Contact

15 minutes and consult a physician.[6]

Do NOT induce vomiting. Never give anything

If Swallowed

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6]

Experimental Protocols and Workflows

Bis(2-cyanoethyl) diisopropylphosphoramidite is primarily used as a phosphitylating

reagent in the synthesis of oligonucleotides. Its high reactivity and sensitivity to moisture

necessitate careful handling under an inert atmosphere.
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General Handling and Storage Protocol

o Storage: Store in a cool, dry, and well-ventilated place at the recommended temperature of
-20°C.[1][2][3] Keep container tightly closed and sealed until use. Handle under an inert gas
like nitrogen or argon and protect from moisture.[6]

e Engineering Controls: Work must be conducted in a chemical fume hood or a glove box to
avoid inhalation of vapors and to maintain an inert atmosphere.[6] Ensure safety showers
and eyewash stations are readily accessible.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a
lab coat, and tight-sealing safety goggles or a face shield.[4]

» Dispensing: Use dry, inert gas techniques (e.g., with a Schlenk line or in a glovebox) to
transfer the liquid reagent. Use clean, dry syringes and needles. The Sure/Seal™ packaging
system is designed for this purpose.

Workflow for Reagent Preparation and Use

The following diagram outlines a typical workflow for safely handling the reagent from storage
to use in an automated oligonucleotide synthesizer, emphasizing critical safety and quality
control checkpoints.
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Preparation Phase
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(Glovebox / Fume Hood)
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7. Install on DNA/RNA
Synthesizer

After Synthesis Run

Post-Use & Disposal Phase

10. Return Stock Reagent 8. Quench Excess Reagent
to -20°C Storage & Clean Glassware

9. Dispose of Contaminated
Waste in Labeled Container

Click to download full resolution via product page

Fig 1. Safe Handling Workflow for Phosphoramidite Reagent
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Chemical Incompatibility and Hazardous Reactions

To prevent hazardous reactions, it is critical to avoid contact between Bis(2-cyanoethyl)
diisopropylphosphoramidite and incompatible materials. Phosphoramidites are sensitive to
moisture and can hydrolyze. They are incompatible with strong acids, bases, and oxidizing
agents.[1][4] Hazardous decomposition products upon combustion include carbon oxides,
nitrogen oxides (NOx), and oxides of phosphorus.[4]

The following diagram illustrates the key incompatibilities and potential hazardous outcomes.

Bis(2-cyanoethyl) . s .
diisopropylphosphoramidite Moisture / Water Strong Oxidizing Agents Strong Acids Strong Bases

\Qaacts with

Hydrolysis & . . Vigorous / Exothermic
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Fig 2. Chemical Incompatibility Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bis(2-cyanoethyl) diisopropylphosphoramidite safety
data sheet and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043480#bis-2-cyanoethyl-
diisopropylphosphoramidite-safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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